Cas no 2680739-99-3 (benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate)

• Product Name: benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate
• CAS No: 2680739-99-3
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 5648182
• PubChem ID: 165920534
• Update Time: 2025-07-19

benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate
• 2680739-99-3
• EN300-28280054

• Inchi： 1S/C13H12N4O2/c1-17-9-15-12(11(17)7-14)16-13(18)19-8-10-5-3-2-4-6-10/h2-6,9H,8H2,1H3,(H,16,18)
• InChI Key： RIUVYIAPDQJWAC-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)N(C)C=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate

Benzyl N-(5-Cyano-1-Methyl-1H-Imidazol-4-yl)carbamate (CAS No. 2680739-99-3): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate (CAS No. 2680739-99-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The chemical structure of benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate is composed of a benzyl carbamate moiety linked to a 5-cyano-1-methylimidazole group. The benzyl carbamate segment is known for its stability and reactivity, making it a valuable functional group in organic synthesis. The 5-cyano-1-methylimidazole moiety, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its biological activity and reactivity.

Recent studies have highlighted the importance of benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound effectively targets and inhibits the activity of these enzymes, thereby demonstrating its potential as an anticancer agent.

In addition to its potential therapeutic applications, benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate has been explored as an intermediate in the synthesis of other bioactive molecules. A notable example is its use in the preparation of imidazole-based compounds with antiviral properties. A research team from the University of California, Los Angeles (UCLA) successfully synthesized a series of imidazole derivatives using this compound as a key intermediate. These derivatives were found to exhibit significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

The synthesis of benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate involves several well-established organic reactions. One common synthetic route involves the reaction of 5-cyano-1-methylimidazole with benzyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product. The yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and reaction time.

The physical and chemical properties of benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate. The 1H NMR spectrum shows characteristic signals for the aromatic protons of the benzene ring and the protons attached to the imidazole ring. The 13C NMR spectrum provides additional information about the carbon atoms in the molecule. Mass spectrometry confirms the molecular weight and helps identify any impurities or side products present in the sample.

In conclusion, benzyl N-(5-cyano-1-methyl-1H-imidazol-4-yl)carbamate (CAS No. 2680739-99-3) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.